Cas no 1095822-30-2 (1-methyl-1H-Pyrazolo[3,4-d]pyrimidine-4-carboxylic acid)

• Product Name: 1-methyl-1H-Pyrazolo[3,4-d]pyrimidine-4-carboxylic acid
• CAS No: 1095822-30-2
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD16619896
• CID: 1098653
• PubChem ID: 57537945
• Update Time: 2025-09-22

1-methyl-1H-Pyrazolo[3,4-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Pyrazolo[3,4-d]pyrimidine-4-carboxylic acid
• 1-methylpyrazolo[3,4-d]pyrimidine-4-carboxylic acid
• PB31772
• 1095822-30-2
• SCHEMBL12590757
• AKOS025403270
• SY099846
• CS-0052463
• AS-42733
• MFCD16619896
• 1-METHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE-4-CARBOXYLICACID
• DB-097964
• EN300-313438
• VTB82230

• MDL： MFCD16619896
• Inchi： 1S/C7H6N4O2/c1-11-6-4(2-10-11)5(7(12)13)8-3-9-6/h2-3H,1H3,(H,12,13)
• InChI Key： PZXHTCLSLSBBIU-UHFFFAOYSA-N
• SMILES： OC(C1=C2C=NN(C)C2=NC=N1)=O

Computed Properties

• Exact Mass: 178.04907545g/mol
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 419.5±25.0 °C at 760 mmHg
• Flash Point: 207.5±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-methyl-1H-Pyrazolo[3,4-d]pyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives